4-(4-Chlorophenyl)-7-methoxy-2-methyl-1,2-dihydronaphthalene

• Molecular Formula: C18H17ClO
• Molecular Weight: 284.8 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-7-methoxy-2-methyl-1,2-dihydronaphthalene
• InChI: InChI=1S/C18H17ClO/c1-12-9-14-11-16(20-2)7-8-17(14)18(10-12)13-3-5-15(19)6-4-13/h3-8,10-12H,9H2,1-2H3
• InChI Key: KOUNGAPGPJFCMD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C=CC(=C2)OC)C(=C1)C3=CC=C(C=C3)Cl

Description

4-(4-Chlorophenyl)-7-methoxy-2-methyl-1,2-dihydronaphthalene is a useful research compound. Its molecular formula is C18H17ClO and its molecular weight is 284.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6-methoxy-3-methyl-3,4-dihydronaphthalen-1-yl trifluoromethanesulfonate (9.88 g, 30.7 mmol), 4-chlorophenylboronic acid (6.23 g, 39.9 mmol) and K2CO3 (12.7 g, 91.9 mmol) were combined in a mixture of toluene/ethanol/water (80 mL/40 mL/40 mL) at room temperature in a heavy walled pressure flask. Following sparging of the mixture with Ar for 30 minutes, PdCl2(dppf) (1.12 g, 1.53 mmol) was added in one portion and the flask was sealed and heated to 50° C. for 2.5 h. After returning to room temperature, the layers were separated and the aqueous layer was extracted with EtOAc and Hex (2×50 mL each). The combined organics were washed with brine, filtered through a pad of Celite, and dried over anhydrous MgSO4. The resulting solution was absorbed on silica gel in vacuo and purified via Yamazen column chromatography (0-15% EtOAc/Hex) to provide 7.7 g (88%) of the title compound as an amorphous white solid. 1H-NMR: 400 MHz, (CDCl3) δ: 7.32 (d, J=8 Hz, 2H); 7.26 (d, J=8 Hz, 2H); 6.87 (d, J=8.4 Hz, 1H); 6.57 (d, J=2.8 Hz, 1H); 6.62 (dd, J=8.4, 2.8 Hz, 1H); 5.74 (d, J=2.8 Hz, 1H); 3.79 (s, 3H); 2.81 (ABq, J=20.8, 12.4 Hz, 1H); 2.60 (m, 1H); 2.59 (ABq, J=8.4, 2.8 Hz, 1H); 1.14 (d, J=6.4 Hz, 3H).